Cas no 45187-15-3 (Perfluorobutanesulfonate)

• Product Name: Perfluorobutanesulfonate
• CAS No: 45187-15-3
• MF: C₄F₉O₃S
• MW: 299.091631889343
• CID: 328114
• Update Time: 2023-08-03

Perfluorobutanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonicacid, 1,1,2,2,3,3,4,4,4-nonafluoro-, ion(1-)
• 1,1,2,2,3,3,4,4,4-Nonafluoro-1-butanesulfonic acid ion(1-)
• perfluorobutanesulfonate
• nonafluorobutanesulfonate
• Perfluorobutanesulfonate

• Inchi： 1S/C4HF9O3S/c5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16/h(H,14,15,16)/p-1
• InChI Key： JGTNAGYHADQMCM-UHFFFAOYSA-M
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 298.942
• Monoisotopic Mass: 298.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6